Cas no 32787-26-1 ( )
structure
Product Name:
CAS No:32787-26-1
MF:C15H30O2S
MW:274.462503910065
CID:917257
PubChem ID:10468607
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[dodecyl(methyl)sulfonio]acetate
- (Dodecyl-methyl-sulfonio)-essigsaeure-betain
- carboxymethyl-dodecyl-methyl sulfonium-betaine
- Carboxymethyl-dodecyl-methyl-sulfonium-betain
- NSC509727
- NSC-509727
- AGN-PC-0N4YAZ
- 32787-26-1
- DTXSID80440465
-
-
- Inchi： 1S/C15H30O2S/c1-3-4-5-6-7-8-9-10-11-12-13-18(2)14-15(16)17/h3-14H2,1-2H3
- InChI Key： ZFYRWMIDEHBHFD-UHFFFAOYSA-N
- SMILES： [S+](C)(CC(=O)[O-])CCCCCCCCCCCC
Computed Properties
- Exact Mass: 274.1968
- Monoisotopic Mass: 274.19665137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 40.13
- LogP: 2.90530
Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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